Cas no 69011-20-7 (Strong Acidic Cation Exchange Resin No.4 (8% Cross-linking, 50-100 Mesh, H Type))

• Product Name: Strong Acidic Cation Exchange Resin No.4 (8% Cross-linking, 50-100 Mesh, H Type)
• CAS No: 69011-20-7
• MF: C₂₈H₃₀
• MW: 366.537807941437
• MDL: MFCD00146772
• CID: 518573
• PubChem ID: 172244
• Update Time: 2025-10-22

Strong Acidic Cation Exchange Resin No.4 (8% Cross-linking, 50-100 Mesh, H Type) Chemical and Physical Properties

Names and Identifiers

• Benzene, diethenyl-, polymer with ethenylbenzene and ethenylethylbenzene, sulfonated
• 1,2-divinylbenzene, 1-ethyl-2-vinyl-benzene, styrene
• Dowex 50WX8
• DOWEX 650C
• DOWEX(TM) 50Wx2 100-200 Mesh (H) Cation Exchange Resin
• DOWEX(TM) 50Wx2 200-400 Mesh Cation Exchange Resin
• DOWEX(TM) 50Wx2 50-100 Mesh (H) Cation Exchange Resin
• DOWEX(TM) 50Wx4 100-200 Mesh (H) Cation Exchange Resin
• DOWEX(TM) 50Wx4 200-400 Mesh Cation Exchange Resin
• DOWEX(TM) 50Wx4 50-100 Mesh Cation Exchange Resin
• DOWEX(TM) 50Wx8 200-400 Mesh (H) Cation Exchange Resin
• DOWEX(TM) 50Wx8 50-100 Mesh (H) Cation Exchange Resin
• DOWEX(TM) MARATHON(TM) C-10 Cation Exchange Resin
• DOWEX(TM) MONOSPHERE(TM) 650C (H) Cation Exchange Resin
• Dowex? 50WX8
• Ethidium Bromide Adsorber
• Ethylbenzene, ethylethenylbenzene, diethenylbenzene polymer, sulfonated
• Strong Acidic Cation Exchange Resin No.4 (8% Cross-linking, 50-100 Mesh, H Type)
• FT-0700809
• 1,2-bis(ethenyl)benzene;1-ethenyl-2-ethylbenzene;styrene
• 69011-20-7
• 68584-06-5
• DowexMonosphere650 H Cation Exchange Resin
• NWUYHJFMYQTDRP-UHFFFAOYSA-N

• MDL： MFCD00146772
• Inchi： 1S/C10H12.C10H10.C8H8/c2*1-3-9-7-5-6-8-10(9)4-2;1-2-8-6-4-3-5-7-8/h3,5-8H,1,4H2,2H3;3-8H,1-2H2;2-7H,1H2
• InChI Key： NWUYHJFMYQTDRP-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C=C)CC.C1(C=C)C=CC=CC=1C=C.C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 366.234750957g/mol
• Monoisotopic Mass: 366.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.040 g/cm3 (20℃)

Strong Acidic Cation Exchange Resin No.4 (8% Cross-linking, 50-100 Mesh, H Type) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Strong Acidic Cation Exchange Resin No.4 (8% Cross-linking, 50-100 Mesh, H Type)

Professional Introduction to Strong Acidic Cation Exchange Resin No.4 (8% Cross-linking, 50-100 Mesh, H Type) and Compound CAS No.69011-20-7

The Strong Acidic Cation Exchange Resin No.4 is a highly specialized adsorbent material designed for applications in the field of chromatography and chemical separation. This resin, characterized by an 8% cross-linking degree and a mesh size ranging from 50 to 100, is particularly effective in the separation and purification of various organic and inorganic compounds. Its unique properties make it an indispensable tool in both industrial and research settings, facilitating the development of advanced chemical processes and pharmaceutical formulations.

The compound with the CAS number CAS No.69011-20-7 is a key component in the synthesis and modification of this cation exchange resin. This compound, known for its stability and reactivity under controlled conditions, plays a crucial role in enhancing the resin's performance. Its molecular structure allows for optimal interaction with the resin matrix, ensuring efficient ion exchange capabilities and prolonged operational life.

In recent years, significant advancements have been made in the application of cation exchange resins in pharmaceutical research. The Strong Acidic Cation Exchange Resin No.4 has been extensively studied for its potential in drug purification and delivery systems. Current research indicates that this resin can effectively bind and release cationic drugs, improving their bioavailability and therapeutic efficacy. For instance, studies have demonstrated its utility in purifying antiviral medications, where its high selectivity ensures minimal contamination from impurities.

The 8% cross-linking degree of the resin is a critical factor that contributes to its superior performance. This level of cross-linking provides the resin with the necessary mechanical strength while maintaining its flexibility, allowing it to withstand repeated cycles of loading and elution without degradation. The mesh size range of 50-100 ensures uniform particle distribution, which is essential for achieving consistent separation results across different batches.

Recent developments in polymer chemistry have further enhanced the capabilities of this resin. Researchers have explored novel modifications to the resin's structure, incorporating functional groups that improve its affinity for specific ions. These modifications have been particularly useful in developing resins tailored for specialized applications, such as the separation of rare earth elements or the purification of biomolecules like proteins and nucleic acids.

The H-type designation of the resin refers to its acidic nature, which makes it highly effective in exchanging protons with cationic compounds. This property is leveraged in various biochemical processes, including enzyme immobilization and protein purification. The high capacity of the resin for ion exchange allows for efficient recovery of valuable compounds, reducing waste and improving overall process economics.

In industrial applications, the Strong Acidic Cation Exchange Resin No.4 has found use in water treatment processes, where it helps remove heavy metal ions from wastewater streams. Its ability to selectively bind these ions ensures compliance with environmental regulations while minimizing treatment costs. Additionally, its reusability makes it an environmentally friendly option, aligning with global efforts to sustainable chemical practices.

The combination of Compound CAS No.69011-20-7 with the resin matrix has led to innovative solutions in chemical synthesis. By optimizing the reaction conditions involving this compound, researchers have achieved higher yields and purities in target products. This synergy between the compound and the resin has opened new avenues for developing complex chemical processes that were previously challenging to execute.

The future prospects of this technology are promising, with ongoing research focusing on expanding its applications into emerging fields such as nanotechnology and biomedicine. The development of smart resins that can respond to external stimuli has garnered significant attention, as these materials could revolutionize drug delivery systems by releasing medications in response to specific biological triggers.

In conclusion, the Strong Acidic Cation Exchange Resin No.4, enhanced by Compound CAS No.69011-20-7, represents a cutting-edge solution for various chemical separation challenges. Its unique properties make it an invaluable tool in pharmaceuticals, environmental engineering, and industrial chemistry. As research continues to uncover new applications and improvements, this resin is poised to play an even greater role in advancing chemical science and technology.